Cas no 134978-99-7 (Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-)

[2-[2-(2-Aminoethoxy)ethoxy]ethoxy]acetic acid is a versatile organic compound featuring a triethylene glycol spacer terminated by an amino group and a carboxylic acid functionality. This bifunctional structure enables its use as a linker in bioconjugation, peptide synthesis, and polymer modification, offering controlled spacing and reactivity. The ethylene oxide backbone provides hydrophilicity and flexibility, while the amino and carboxyl groups allow for selective coupling with various biomolecules or surfaces. Its water solubility and stability under physiological conditions make it suitable for applications in drug delivery, surface functionalization, and biomaterial design. The compound’s balanced polarity and reactive handles facilitate efficient derivatization in aqueous or organic media.
Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- structure
134978-99-7 structure
Product Name:Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-
CAS No:134978-99-7
MF:C8H17NO5
MW:207.224282979965
MDL:MFCD24479841
CID:1237336
PubChem ID:15056435
Update Time:2025-05-19

Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-
    • 2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]acetic acid
    • {2-[2-(2-Aminoethoxy)ethoxy]ethoxy}acetic acid
    • WLZ3780
    • H2N-PEG3-CH2COOH
    • LCZC1156
    • EN300-6493697
    • Amino-PEG3-CH2COOH
    • DTXSID70567650
    • DB-134337
    • Amine-PEG3-CH2COOH
    • Amino-PEG3-CH2CO2H
    • HY-140189
    • 2-{2-[2-(2-aminoethoxy)ethoxy]ethoxy}acetic acid
    • 134978-99-7
    • C70201
    • NH2-PEG3-CH2COOH
    • 11-amino-3,6,9-trioxaundecanoic acid
    • SCHEMBL164253
    • BP-23635
    • MFCD24479841
    • AKOS040741113
    • Amino-PEG3-acetic acid
    • CS-0115122
    • 2-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)acetic acid
    • SY267149
    • 2-[2-[2-(Aminoethoxy)ethoxy]ethoxy]acetic acid
    • MDL: MFCD24479841
    • Inchi: 1S/C8H17NO5/c9-1-2-12-3-4-13-5-6-14-7-8(10)11/h1-7,9H2,(H,10,11)
    • InChI Key: DGRJZSGHEKZYHP-UHFFFAOYSA-N
    • SMILES: O(CCOCC(=O)O)CCOCCN

Computed Properties

  • Exact Mass: 207.11071
  • Monoisotopic Mass: 207.11067264 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 207.22
  • XLogP3: -3.8
  • Topological Polar Surface Area: 91Ų

Experimental Properties

  • PSA: 91.01

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Additional information on Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-

Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- and CAS No. 134978-99-7: A Comprehensive Overview

Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]-, identified by its CAS number 134978-99-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex ether-based structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular architecture, featuring multiple ethoxy and aminoethoxy groups, contributes to its versatility in drug development and material science applications.

The synthesis and application of Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- have been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the development of novel therapeutic agents. The compound's ability to undergo selective functionalization at multiple sites allows chemists to tailor its properties for specific biological targets. This flexibility has been leveraged in the design of molecules targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of this compound due to their potential as pharmacophores. Studies have demonstrated that modifications to the ether side chains can significantly alter the pharmacokinetic profiles of resulting drug candidates. For instance, researchers have investigated how varying the length and branching of the ethoxy groups can influence solubility and metabolic stability, key factors in drug formulation.

The chemical properties of CAS No. 134978-99-7 also make it a promising candidate for materials science applications. Its structural features enable it to act as a cross-linking agent or a modifier in polymer formulations, enhancing material properties such as thermal stability and mechanical strength. These attributes are particularly relevant in the development of advanced materials for biomedical devices and coatings.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have predicted new synthetic pathways and revealed insights into its reactivity with other molecules. These predictions are being validated through experimental work, leading to more efficient synthetic strategies and a deeper understanding of its chemical behavior.

The role of Acetic acid, [2-[2-(2-aminoethoxy)ethoxy]ethoxy]- in drug discovery is not limited to small molecule therapeutics. It has also been explored as a building block for peptidomimetics—molecules designed to mimic the bioactivity of peptides but with improved stability and pharmacokinetic properties. The compound's structural motifs can be incorporated into these mimics to enhance binding affinity and selectivity against target proteins.

In conclusion, the multifaceted applications of CAS No. 134978-99-7 underscore its importance as a versatile intermediate in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to advanced materials science. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in innovation across multiple scientific disciplines.

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